Cas no 951163-65-8 (1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one)

• Product Name: 1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one
• CAS No: 951163-65-8
• MF: C₈H₆F₂O₂
• MW: 172.128849506378
• CID: 1001444
• PubChem ID: 45120135
• Update Time: 2025-04-20

1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,4-difluoro-3-hydroxyphenyl)-
• 1-(2,4-Difluoro-3-hydroxyphenyl)ethanone
• 1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one
• EN300-1698353
• 1-(2,4-difluoro-3-hydroxyphenyl)-ethanone
• MFCD16619378
• SCHEMBL2601627
• AKOS023126745
• FT-0763957
• Ethanone, 1-(2,4-difluoro-3-hydroxyphenyl)-
• DTXSID10668953
• TQP0853
• 951163-65-8
• Z1255444801
• E91202
• CS-0192203
• DB-080182
• 2',4'-Difluoro-3'-hydroxyacetophenone

• Inchi： 1S/C8H6F2O2/c1-4(11)5-2-3-6(9)8(12)7(5)10/h2-3,12H,1H3
• InChI Key： MLLPYLDZFBDNON-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(C)=O)F)O

Computed Properties

• Exact Mass: 172.03358575g/mol
• Monoisotopic Mass: 172.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.346
• Boiling Point: 247 ºC
• Flash Point: 103 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones